Cas no 1339463-61-4 (1-((5-Bromothiophen-2-yl)sulfonyl)azetidine-3-carboxylic acid)

• Product Name: 1-((5-Bromothiophen-2-yl)sulfonyl)azetidine-3-carboxylic acid
• CAS No: 1339463-61-4
• MF: C₈H₈BrNO₄S₂
• MW: 326.187418937683
• CID: 2173753
• Update Time: 2023-08-05

1-((5-Bromothiophen-2-yl)sulfonyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((5-Bromothiophen-2-yl)sulfonyl)azetidine-3-carboxylic acid

• Inchi： 1S/C8H8BrNO4S2/c9-6-1-2-7(15-6)16(13,14)10-3-5(4-10)8(11)12/h1-2,5H,3-4H2,(H,11,12)
• InChI Key： LDEWIKYUGQZGDA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(N1CC(C(=O)O)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 387
• Topological Polar Surface Area: 111

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids